Cas no 370585-14-1 (Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-)
![Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- structure](https://ossimg.kuujia.com/scimg/371000/370585-14-1x500.png)
370585-14-1 structure
Product Name:Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-
CAS No:370585-14-1
MF:C8H12N4O4
MW:228.205281257629
CID:308654
PubChem ID:647796
Update Time:2025-04-19
Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-
- 4-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)butanoic acid
- 4-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid
- CHEMBL1713848
- 4-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)butyric acid
- HMS2180P21
- 4-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid
- Opera_ID_1944
- AKOS022086757
- BAS 03376614
- A823514
- SMR000012280
- CS-0332553
- Oprea1_862271
- AKOS000300378
- 4-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoicacid
- 370585-14-1
- DTXSID00349446
- Oprea1_040937
- MLS000070162
- FT-0644521
-
- MDL： MFCD03006331
- Inchi： 1S/C8H12N4O4/c13-4(14)2-1-3-12-6-5(10-8(12)16)9-7(15)11-6/h5-6H,1-3H2,(H,10,16)(H,13,14)(H2,9,11,15)
- InChI Key： HSVUDFVAYXDLST-UHFFFAOYSA-N
- SMILES： O=C1NC2C(NC(N2)=O)N1CCCC(=O)O
Computed Properties
- Exact Mass: 228.08600
- Monoisotopic Mass: 227.07803
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114
- XLogP3: -1.6
Experimental Properties
- Boiling Point: 795.9°Cat760mmHg
- Flash Point: 435.1°C
- PSA: 110.77000
- LogP: -0.23430
Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM378496-1g |
4-{2,5-dioxo-octahydro-[1,3]diazolo[4,5-d]imidazol-1-yl}butanoic acid |
370585-14-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Ambeed | A847821-1g |
4-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid |
370585-14-1 | 95+% | 1g |
$294.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403223-1g |
4-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid |
370585-14-1 | 95+% | 1g |
￥2427.00 | 2024-05-16 |
Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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